2-demethylsteffimycin D
2-demethylsteffimycin D
Brand Name:
Vulcanchem
CAS No.:
132354-18-8
VCID:
VC0236053
InChI:
InChI=1S/C27H30O12/c1-9-18(30)22(34)24(36-3)26(38-9)39-23-15-10(8-27(2,35)25(23)37-4)5-12-17(20(15)32)21(33)16-13(19(12)31)6-11(28)7-14(16)29/h5-7,9,18,22-26,28-30,32,34-35H,8H2,1-4H3
SMILES:
CC1C(C(C(C(O1)OC2C(C(CC3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=C(C=C5O)O)(C)O)OC)OC)O)O
Molecular Formula:
C27H30O12
Molecular Weight:
546.5 g/mol
2-demethylsteffimycin D
CAS No.: 132354-18-8
Main Products
VCID: VC0236053
Molecular Formula: C27H30O12
Molecular Weight: 546.5 g/mol
| CAS No. | 132354-18-8 |
|---|---|
| Product Name | 2-demethylsteffimycin D |
| Molecular Formula | C27H30O12 |
| Molecular Weight | 546.5 g/mol |
| IUPAC Name | 7-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2,4,6,9-tetrahydroxy-8-methoxy-9-methyl-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C27H30O12/c1-9-18(30)22(34)24(36-3)26(38-9)39-23-15-10(8-27(2,35)25(23)37-4)5-12-17(20(15)32)21(33)16-13(19(12)31)6-11(28)7-14(16)29/h5-7,9,18,22-26,28-30,32,34-35H,8H2,1-4H3 |
| Standard InChIKey | MGNUINXAJYRUGK-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(C(O1)OC2C(C(CC3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=C(C=C5O)O)(C)O)OC)OC)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(CC3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=C(C=C5O)O)(C)O)OC)OC)O)O |
| Synonyms | 2-demethylsteffimycin D |
| PubChem Compound | 3081790 |
| Last Modified | Nov 11 2021 |
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